Synthesis of PVP-Hydrogen Peroxide Complex: An In-depth Technical Guide
Synthesis of PVP-Hydrogen Peroxide Complex: An In-depth Technical Guide
This guide provides a comprehensive overview of the synthesis protocols for the polyvinylpyrrolidone (B124986) (PVP)-hydrogen peroxide complex, a stable, solid source of hydrogen peroxide. It is intended for researchers, scientists, and drug development professionals, offering detailed methodologies for synthesis and characterization, along with quantitative data presented for easy comparison.
Core Concepts and Mechanism
The PVP-hydrogen peroxide complex is formed through the interaction of hydrogen peroxide with the amide groups of the polyvinylpyrrolidone polymer. This interaction is primarily based on hydrogen bonding, where the hydrogen atoms of hydrogen peroxide form bonds with the carbonyl oxygen of the pyrrolidone ring.[1][2] This complexation stabilizes the hydrogen peroxide, allowing it to be handled as a solid powder, which can be more convenient and stable than aqueous hydrogen peroxide solutions.[3][4] The molecular weight of PVP can influence the complexation and the final properties of the product.[5][6][7]
Synthesis Protocols
Several methods have been developed for the synthesis of the PVP-hydrogen peroxide complex, primarily categorized into solution-based and fluidized-bed methods.
Solution-Based Synthesis
This common approach involves the direct mixing of a PVP solution or powder with a hydrogen peroxide solution, followed by a drying process to isolate the solid complex.
Experimental Protocol:
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Preparation of Reactants:
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Dissolve a specified amount of PVP (e.g., PVP K30) in deionized water to create a solution of a specific concentration (e.g., 20-40% w/v).[8] Alternatively, use PVP powder directly.[9]
-
Use a commercially available hydrogen peroxide solution (e.g., 27-50% w/w).[8] For some protocols, the hydrogen peroxide solution is pre-cooled in an ice bath.[9]
-
-
Complexation Reaction:
-
Slowly add the PVP solution or powder to the hydrogen peroxide solution with continuous stirring in a reaction kettle.[8][9]
-
Control the reaction temperature, typically between 45°C and 95°C.[8]
-
Maintain the reaction for a specified duration, ranging from 2 to 8 hours, to ensure complete complexation.[8]
-
-
Drying:
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The resulting solution or slurry is then dried to obtain the solid PVP-hydrogen peroxide complex. Several drying techniques can be employed:
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Spray Drying: This method is suitable for large-scale production and yields a fine powder.[8]
-
Vacuum Drying: The product is dried under vacuum at a controlled temperature (e.g., 25°-35°C) to remove water.[10]
-
Freeze Drying (Lyophilization): An aqueous solution of PVP and H₂O₂ is frozen and then subjected to a high vacuum to sublimate the water, resulting in a porous solid.[11]
-
Oven Drying: The complex can be dried in a desiccator at a controlled temperature (e.g., 40°C) for an extended period.[9]
-
-
Logical Workflow for Solution-Based Synthesis:
Caption: Workflow for the solution-based synthesis of PVP-H₂O₂ complex.
Quantitative Data for Solution-Based Synthesis:
| PVP Grade | PVP Concentration | H₂O₂ Concentration | Reaction Temp. (°C) | Reaction Time (h) | Drying Method | Final H₂O₂ Content (%) | Reference |
| K30 | 20% | 27% | 50 | 8 | Spray Drying | 11.9 | [8] |
| K30 | 30% | 30% | 55 | 6 | Spray Drying | 15.6 | [8] |
| K30 | 35% | 35% | 60 | 4 | Spray Drying | 17.6 | [8] |
| K30 | Powder (12g) | 30% (18mL) | 25 | 1 | Desiccator (40°C) | Not specified | [9] |
| C-30 | 20% | 6% | Not specified | Not specified | Freeze Drying | Not specified | [11] |
Fluidized-Bed Synthesis
This method is particularly useful for producing free-flowing powders and involves spraying a hydrogen peroxide solution onto a fluidized bed of PVP powder.[10][11]
Experimental Protocol:
-
Fluidization:
-
Reaction:
-
Spray a concentrated aqueous solution of hydrogen peroxide (30-85%, preferably 50-70%) as finely divided droplets onto the fluidized PVP bed.[10]
-
The feed rate of the H₂O₂ solution is typically controlled at 5-50 g/minute/kg of PVP.[10]
-
Continue the addition until the desired hydrogen peroxide content in the complex is reached (typically 15-24%).[10]
-
-
Drying:
-
The wet product is subsequently dried, for example, by downstream vacuum drying at 25°-35°C, to achieve a final water content of less than 5%.[10]
-
Experimental Workflow for Fluidized-Bed Synthesis:
Caption: Workflow for the fluidized-bed synthesis of PVP-H₂O₂ complex.
Quantitative Data for Fluidized-Bed Synthesis:
| PVP Grade | H₂O₂ Concentration | Bed Temperature (°C) | H₂O₂ Feed Rate ( g/min/kg PVP) | Drying Method | Final H₂O₂ Content (%) | Final Water Content (%) | Reference |
| K-15 to K-90 | 50-70% | 35-45 | 15-25 | Vacuum Drying | 18 | 6 (before final drying) | [10] |
| K-15 | Not specified | Not specified | Not specified | Vacuum Drying | 15 | 2 | [11] |
Characterization Protocols
To ensure the quality and desired properties of the synthesized PVP-hydrogen peroxide complex, several analytical techniques are employed.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to confirm the formation of the complex by observing shifts in the characteristic absorption bands of PVP and the presence of bands associated with hydrogen peroxide.[4][9]
Experimental Protocol:
-
Sample Preparation: A small amount of the dried PVP-H₂O₂ complex powder is placed directly onto the ATR (Attenuated Total Reflectance) crystal of the FTIR spectrometer.
-
Data Acquisition: Spectra are typically recorded in the range of 4000-600 cm⁻¹.
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Analysis: The formation of the complex is confirmed by observing changes in the C=O stretching vibration of the pyrrolidone ring and the appearance of O-H stretching and bending vibrations from the complexed hydrogen peroxide.
Proton Nuclear Magnetic Resonance (¹H qNMR) Spectroscopy
Quantitative ¹H NMR is a precise method for determining the amount of hydrogen peroxide in the PVP complex.[5][6][12]
Experimental Protocol:
-
Sample Preparation:
-
Accurately weigh a sample of the PVP-H₂O₂ complex.
-
Dissolve the sample in a suitable deuterated solvent (e.g., D₂O).
-
Add a known amount of an internal standard (e.g., maleic acid) for quantification.
-
-
Data Acquisition:
-
Acquire the ¹H NMR spectrum.
-
Ensure sufficient relaxation delay to allow for accurate integration.
-
-
Analysis:
-
Identify the resonance signal corresponding to hydrogen peroxide.
-
Integrate the area of the H₂O₂ peak and the peak of the internal standard.
-
Calculate the concentration of hydrogen peroxide relative to the known concentration of the internal standard.
-
Signaling Pathway of Characterization Logic:
References
- 1. researchgate.net [researchgate.net]
- 2. researchgate.net [researchgate.net]
- 3. CN1153668A - Vapor sterilization using inorganic hydrogen peroxide complexes - Google Patents [patents.google.com]
- 4. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
- 5. mdpi.com [mdpi.com]
- 6. Quantification of Hydrogen Peroxide in PVP and PVPVA Using 1H qNMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Pharmaceutical assessment of polyvinylpyrrolidone (PVP): As excipient from conventional to controlled delivery systems with a spotlight on COVID-19 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 8. CN111000866A - Preparation method of povidone hydrogen peroxide complex - Google Patents [patents.google.com]
- 9. PVP-H2O2 Complex as a New Stressor for the Accelerated Oxidation Study of Pharmaceutical Solids - PMC [pmc.ncbi.nlm.nih.gov]
- 10. US5077047A - Process for producing PVP-H2O2 products in the form of free-flowing powders - Google Patents [patents.google.com]
- 11. WO1992017158A1 - Process for producing pvp-h2o2 products - Google Patents [patents.google.com]
- 12. researchgate.net [researchgate.net]
